Cas no 33788-00-0 (Undecan-6-amine)

• Product Name: Undecan-6-amine
• CAS No: 33788-00-0
• MF: C₁₁H₂₅N
• MW: 171.322903394699
• MDL: MFCD00047924
• CID: 309668
• PubChem ID: 141845
• Update Time: 2025-05-27

Undecan-6-amine Chemical and Physical Properties

Names and Identifiers

• 6-Undecanamine
• undecan-6-amine
• 1-Pentylhexylamine
• 6-Aminoundecane
• 6-Undecylamine
• GFBRYGJZWXLRFR-UHFFFAOYSA-N
• 6-amino undecane
• undecan- 6- amine
• 1-Pentyl-1-hexylamine
• NE21613
• U0094
• DTXSID80187449
• MFCD00047924
• 33788-00-0
• CS-0187827
• A905946
• T72322
• SCHEMBL672857
• BS-52905
• FT-0639130
• NS00096280
• EN300-128266
• DTXCID40109940
• DB-048493
• Undecan-6-amine

• MDL： MFCD00047924
• Inchi： 1S/C11H25N/c1-3-5-7-9-11(12)10-8-6-4-2/h11H,3-10,12H2,1-2H3
• InChI Key： GFBRYGJZWXLRFR-UHFFFAOYSA-N
• SMILES： NC(CCCCC)CCCCC

Computed Properties

• Exact Mass: 171.19885
• Monoisotopic Mass: 171.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 71.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 4

Experimental Properties

• Density: 0.799
• Boiling Point: 158°C/28mmHg(lit.)
• Flash Point: 92.8°C
• Refractive Index: 1.4340 to 1.4380
• PSA: 26.02

Undecan-6-amine Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H227-H314
• Warning Statement： P210-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2735 8/PG II
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on Undecan-6-amine

Undecan-6-amine (CAS No. 33788-00-0): An Overview of Its Properties and Applications in Modern Research

Undecan-6-amine, also known as 6-aminoundecane, is a versatile organic compound with the chemical formula C₁₁H₂₅N. This compound is characterized by its long hydrocarbon chain and a primary amine group located at the 6th carbon position. The unique structure of Undecan-6-amine makes it an important intermediate in various chemical and pharmaceutical applications. Its CAS number, 33788-00-0, is a unique identifier that helps researchers and industry professionals to accurately reference this compound in scientific literature and regulatory documents.

The physical properties of Undecan-6-amine are well-documented. It is a colorless liquid with a mild amine odor. The compound has a molecular weight of approximately 171.32 g/mol and a boiling point around 250°C. These properties make it suitable for use in various synthetic processes where high thermal stability is required. Additionally, Undecan-6-amine is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, which enhances its utility in laboratory settings.

In the realm of chemical synthesis, Undecan-6-amine serves as a valuable building block for the preparation of more complex molecules. Its primary amine group can participate in a wide range of reactions, including acylation, alkylation, and condensation reactions. These reactions are crucial for the synthesis of polymers, surfactants, and pharmaceutical intermediates. For instance, recent studies have explored the use of Undecan-6-amine in the development of novel drug delivery systems. Researchers at the University of California, Los Angeles (UCLA) have reported that Undecan-6-amine-based polymers exhibit excellent biocompatibility and can be used to encapsulate and deliver therapeutic agents with high efficiency.

The biological activity of Undecan-6-amine has also been a subject of interest in recent years. Studies have shown that certain derivatives of Undecan-6-amine possess antimicrobial properties, making them potential candidates for the development of new antibiotics. A research team at the University of Cambridge found that modified forms of Undecan-6-amine can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria. This discovery opens up new avenues for combating antibiotic-resistant strains, which pose a significant threat to global health.

Beyond its applications in medicine, Undecan-6-amine has found utility in materials science. The compound's long hydrocarbon chain and reactive amine group make it an ideal candidate for the synthesis of functionalized polymers with tailored properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have developed a series of Undecan-6-amine-based copolymers that exhibit enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as automotive coatings, electronic devices, and biomedical implants.

In addition to its synthetic applications, Undecan-6-amine has been studied for its environmental impact. A recent study published in the Journal of Environmental Science found that Undecan-6-amine-based surfactants exhibit low toxicity and rapid biodegradability, making them environmentally friendly alternatives to traditional surfactants used in industrial processes. This finding is particularly significant given the increasing emphasis on sustainable chemistry practices.

The safety profile of Undecan-6-amine is another important consideration for its use in various applications. While it is generally considered safe when handled properly, precautions should be taken to avoid prolonged exposure to skin or inhalation of vapors. Safety data sheets (SDS) provide detailed information on handling and storage procedures to ensure safe use in both laboratory and industrial settings.

In conclusion, Undecan-6-amine (CAS No. 33788-00-0) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical development, materials science, and environmental science. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new properties and applications, the importance of Undecan-6-amine in modern scientific endeavors is likely to grow even further.